Cas no 1369262-97-4 (Propan-2-yl 2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetate)

• Product Name: Propan-2-yl 2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetate
• CAS No: 1369262-97-4
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 6542545
• PubChem ID: 82553644
• Update Time: 2025-07-02

Propan-2-yl 2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1369262-97-4
• EN300-733027
• propan-2-yl 2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetate
• Propan-2-yl 2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetate

• Inchi： 1S/C13H16O4/c1-9(2)17-13(14)8-10-3-4-11-12(7-10)16-6-5-15-11/h3-4,7,9H,5-6,8H2,1-2H3
• InChI Key： SMTKSNOFJVSVFQ-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)CC(=O)OC(C)C

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.8Ų

Additional information on Propan-2-yl 2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetate

Propan-2-yl 2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetate (CAS No. 1369262-97-4): A Comprehensive Overview

Propan-2-yl 2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetate, identified by the Chemical Abstracts Service Number (CAS No.) 1369262-97-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of benzodioxane derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structure of this molecule incorporates a propyl ester group and a dihydrobenzodioxin moiety, which together contribute to its unique chemical and pharmacological properties.

The< strong>benzodioxin scaffold in Propan-2-yl 2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetate is known for its role in various pharmacological contexts. Specifically, the dihydrobenzodioxin ring system is structurally related to natural products such as salicin and isoflavones, which are known for their anti-inflammatory and antioxidant properties. The presence of this moiety in the compound suggests potential applications in developing drugs that target inflammatory pathways and oxidative stress-related diseases.

In recent years, there has been growing interest in exploring the pharmacological potential of benzodioxane derivatives. Research has indicated that these compounds can interact with various biological targets, including enzymes and receptors involved in pain perception, neurotransmitter release, and immune responses. The< strong>propyl ester group in Propan-2-yl 2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetate may also influence the compound's metabolic stability and bioavailability, making it a valuable candidate for further pharmacokinetic studies.

One of the most compelling aspects of Propan-2-yl 2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetate is its potential as a lead compound for drug discovery. The combination of the dihydrobenzodioxin ring and the propyl ester group creates a molecular framework that can be modified to enhance specific biological activities. For instance, structural analogs of this compound have been investigated for their potential role in modulating central nervous system (CNS) functions. Studies have shown that benzodioxane derivatives can influence neurotransmitter systems such as serotonin and dopamine, which are implicated in conditions like depression and anxiety.

The< strong>CAS No. 1369262-97-4 provides a unique identifier for this compound, facilitating its recognition in scientific literature and patents. This standardized numbering system ensures that researchers worldwide can accurately reference and utilize Propan-2-yl 2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetate in their studies without ambiguity. The availability of this compound through chemical supply houses allows for its incorporation into synthetic protocols and biological assays.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like Propan-2-yl 2-(2,3-dihydro-1,4-benzodioxin-6-y acetate). Molecular modeling techniques can predict how this compound might interact with biological targets at the atomic level. These predictions are crucial for designing experiments aimed at validating the pharmacological hypotheses generated from computational studies. Additionally, high-throughput screening (HTS) methods allow for rapid testing of large libraries of compounds to identify those with promising biological activity.

The< strong>dihydrobenzodioxin moiety is particularly interesting because it shares structural similarities with several natural products that have been used traditionally for medicinal purposes. For example, salicin, which is found in willow bark and is a precursor to aspirin, contains a benzene ring fused with an ether oxygen atom—similar to the dihydrobenzodioxin scaffold found in Propan -2-(y 2-(y 3-dihydro -1 ,4 -benz odio xin -6 -y l)aceta te). This similarity suggests that this compound might exhibit similar pharmacological effects but with potentially improved efficacy or reduced side effects.

In conclusion，Propan -2 -y l 20 -(20 ,30 -dihydro -1 ,40 -benz odio xine -60 y l )aceta te (CAS No .1369262974 )is a promising compo und with diverse pharma cological applications . Its structu re ，com binati on o f prop yl ester group ，and dihydrobenz odio xine moiety make it an attractive candidate for further research . With advanc ements i n drug discovery technologies ，this compo und holds great potenti al i n becoming a lead compo und f or new therapeutic agents . Future studi es should focus on elucidating its mechanis ms o f acti on ，pharmacokinetic s ，and toxicology profiles to better understand its therapeutic potentia l . p >